Cas no 2639447-79-1 (tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2639447-79-1
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5666171
• PubChem ID: 165896780
• Update Time: 2025-10-30

tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639447-79-1
• EN300-27724266
• tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C13H16N4O2/c1-13(2,3)19-12(18)10-11(14)17(16-15-10)9-7-5-4-6-8-9/h4-8H,14H2,1-3H3
• InChI Key： KGMNXIGLGCVAGI-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N(C2C=CC=CC=2)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 5-Amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS: 2639447-79-1)

The compound tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS: 2639447-79-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, structural properties, and potential therapeutic applications.

Recent studies have highlighted the importance of tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate as a building block for the development of novel triazole-based scaffolds. Triazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The tert-butyl ester group in this compound enhances its stability and solubility, making it an attractive candidate for further chemical modifications.

One of the key breakthroughs in the synthesis of this compound involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and regioselective method for constructing the 1,2,3-triazole core. Researchers have optimized reaction conditions to achieve high yields and purity, as reported in recent publications. Additionally, alternative synthetic routes employing ruthenium catalysts have been explored to further diversify the structural features of the resulting triazole derivatives.

In terms of biological applications, tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate has been utilized as a precursor for the design of kinase inhibitors and protease inhibitors. Recent in vitro studies have demonstrated its potential in targeting specific enzymes involved in cancer cell proliferation. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth.

Furthermore, computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into the binding interactions of tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate with various biological targets. These studies have revealed that the amino and carboxylate functional groups play a pivotal role in forming hydrogen bonds and electrostatic interactions with active site residues of target proteins.

Despite these advancements, challenges remain in scaling up the synthesis of this compound for industrial applications. Recent efforts have focused on developing greener synthetic protocols, such as solvent-free reactions and microwave-assisted synthesis, to improve efficiency and reduce environmental impact. These innovations are expected to facilitate the broader adoption of tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate in drug discovery pipelines.

In conclusion, tert-butyl 5-amino-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS: 2639447-79-1) represents a promising scaffold for the development of new therapeutic agents. Ongoing research aims to explore its full potential in medicinal chemistry, with a particular emphasis on optimizing its pharmacokinetic properties and target selectivity. Future studies are likely to uncover additional applications of this compound, further solidifying its role in the advancement of chemical biology and pharmaceutical sciences.